Cas no 10598-87-5 (Acetic acid,2-[1-(aminocarbonyl)-2-[(5-nitro-2-furanyl)methylene]hydrazinyl]-, ethyl ester)

• Product Name: Acetic acid,2-[1-(aminocarbonyl)-2-[(5-nitro-2-furanyl)methylene]hydrazinyl]-, ethyl ester
• CAS No: 10598-87-5
• MF: C₁₀H₁₂N₄O₆
• MW: 284.225481987
• MDL: MFCD01684230
• CID: 163436
• PubChem ID: 5356210
• Update Time: 2025-11-01

Acetic acid,2-[1-(aminocarbonyl)-2-[(5-nitro-2-furanyl)methylene]hydrazinyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[1-(aminocarbonyl)-2-[(5-nitro-2-furanyl)methylene]hydrazinyl]-, ethyl ester
• 2-[1-Carbamoyl-2-(5-nitrofurfurylidene)hydrazino]acetic acid ethyl ester
• 3-(5-nitro-furfurylidenamino)-hydantoic acid ethyl ester
• 3-(5-Nitro-furfurylidenamino)-hydantoinsaeure-aethylester
• 3-< 5-Nitro-furfuryliden-(2)-amino> -hydantoinsaeure-ethylester
• Ethyl-1-(5-nitro-furfuryliden)-2-semicarbazido-acetat
• ETHYL 2-(1-CARBAMOYL-2-((5-NITROFURAN-2-YL)METHYLENE)HYDRAZINYL)ACETATE
• (E)-Ethyl 2-(1-Carbamoyl-2-((5-Nitrofuran-2-Yl)Methylene)Hydrazinyl)Acetate
• (E)-Ethyl 2-(1-Carbamoyl-2-((5-Nitrofuran-2-Yl)Methylene)Hydrazinyl)Acetate(WXC02389)
• Ester etylowy kwas N-(5-nitro-2-furfurylideno)-2-semikarbazydooctowy
• 10598-87-5
• AKOS027428809
• ethyl 2-[(2E)-1-carbamoyl-2-[(5-nitrofuran-2-yl)methylidene]hydrazin-1-yl]acetate
• Ethyl 1-(5-nitrofurfurylidene)-2-semicarbazidoacetate
• NSC 53258
• Ester etylowy kwas N-(5-nitro-2-furfurylideno)-2-semikarbazydooctowy [Polish]
• Hydantoic acid, 3-(5-nitrofurfurylideneamino)-, ethyl ester
• 2-Semicarbazidoacetic acid, 1-(5-nitrofurfurylidene)-, ethyl ester
• BRN 0324067
• Acetic acid, (1-carbamoyl-2-(5-nitrofurfurylidene)hydrazino)-, ethyl ester
• AS-72950
• ethyl 2-[carbamoyl-[(E)-(5-nitrofuran-2-yl)methylideneamino]amino]acetate
• Ethyl2-(1-carbamoyl-2-((5-nitrofuran-2-yl)methylene)hydrazinyl)acetate
• A906049

• MDL： MFCD01684230
• Inchi： 1S/C10H12N4O6/c1-2-19-9(15)6-13(10(11)16)12-5-7-3-4-8(20-7)14(17)18/h3-5H,2,6H2,1H3,(H2,11,16)/b12-5+
• InChI Key： ONHUPCAVZVIYFY-LFYBBSHMSA-N
• SMILES： O1C(=CC=C1/C=N/N(C(N)=O)CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.07600
• Monoisotopic Mass: 284.07568412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 143.95000
• LogP: 1.68900